Cas no 443987-59-5 (1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione structure

443987-59-5 structure

Product Name:1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

CAS No:443987-59-5

Molecular Formula:C₇H₈N₂O₂S

Molecular Weight:184.21562

MDL:MFCD04037142

CID:328674

PubChem ID:23517142

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Properties

Names and Identifiers

- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-, 2,2-dioxide
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE
- 3-methyl-1H-2λ<sup>6</sup>,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
- 443987-59-5
- 1-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
- DTXSID80634706
- E?,1,3-benzothiadiazole-2,2-dione
- SCHEMBL4480156
- 1-Methyl-1,3-dihydro-2H-2lambda~6~,1,3-benzothiadiazole-2,2-dione
- CHEMBL4536477
- EN300-310753
- AKOS006276740
- FT-0695463
- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-,2,2-dioxide
- Z1198163788
- ZB1027
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE2,2-DIOXIDE
- 3-methyl-1H-2lambda6,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2
- G64729
- MDL： MFCD04037142
- InChIKey： QBMJWJJDVZNBTE-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H8N2O2S/c1-9-7-5-3-2-4-6(7)8-12(9,10)11/h2-5,8H,1H3
- SMILES： O=S1(NC2=CC=CC=C2N1C)=O

Computed Properties

Exact Mass: 184.03100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 184.03064868g/mol
Heavy Atom Count: 12
Complexity: 270
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 57.8Å²

Experimental Properties

LogP: 2.07690
PSA: 57.79000

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCJN-50mg	1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE	443987-59-5	95%	50mg	$219.00
A2B Chem LLC	AG21987-50mg	1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE	443987-59-5	95%	50mg	$174.00
Aaron	AR00DCRZ-50mg	1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE	443987-59-5	95%	50mg	$207.00
Enamine	EN300-310753-0.05g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95.0%	0.05g	$132.0	2025-02-20

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